Cas no 1018895-06-1 (7-Methoxy-1H-benzoimidazol-2-ylamine)

• Product Name: 7-Methoxy-1H-benzoimidazol-2-ylamine
• CAS No: 1018895-06-1
• MF: C₈H₉N₃O
• MW: 163.176561117172
• MDL: MFCD16659610
• CID: 1004499
• PubChem ID: 52987703
• Update Time: 2025-04-20

7-Methoxy-1H-benzoimidazol-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 7-Methoxy-1H-benzo[d]imidazol-2-amine
• 4-methoxy-1H-benzimidazol-2-amine
• 7-methoxy-1H-Benzimidazol-2-amine
• 2-amino-4(7)-methoxybenzimidazole
• 4-methoxy-1H-benzo[d]imidazol-2-ylamine
• 7-METHOXY-1H-BENZOIMIDAZOL-2-YLAMINE
• AK-32669
• SureCN215705
• SB30204
• AC7968
• SCHEMBL24834182
• 2-Amino-4-methoxybenzoimidazole
• DB-350805
• MFCD16659610
• DTXSID00680942
• JXZONHOHNHEXOQ-UHFFFAOYSA-N
• SY211929
• Z1255426088
• 7-methoxy-1H-1,3-benzodiazol-2-amine
• 1H-Benzimidazol-2-amine, 7-methoxy-
• SCHEMBL215705
• 1018895-06-1
• EN300-344958
• 4-methoxy-1H-benzo[d]imidazol-2-amine
• CS-0341908
• AKOS022176082
• 7-Methoxy-1H-benzoimidazol-2-ylamine

• MDL： MFCD16659610
• Inchi： 1S/C8H9N3O/c1-12-6-4-2-3-5-7(6)11-8(9)10-5/h2-4H,1H3,(H3,9,10,11)
• InChI Key： JXZONHOHNHEXOQ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2=C1N=C(N)N2

Computed Properties

• Exact Mass: 163.074561919g/mol
• Monoisotopic Mass: 163.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 63.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles